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Introduction

JKE-1674 is a potent, orally active inhibitor of Glutathione Peroxidase 4 (GPX4) that has

emerged as a valuable tool compound for studying the role of GPX4 in cellular processes,

particularly ferroptosis.[1][2][3] Ferroptosis is a form of regulated cell death characterized by

iron-dependent lipid peroxidation.[4] GPX4 is a key enzyme that protects cells from this

process by reducing lipid hydroperoxides.[5] Inhibition of GPX4 by JKE-1674 leads to the

accumulation of lipid reactive oxygen species (ROS), ultimately triggering ferroptotic cell death.

[1][6] These application notes provide detailed protocols for utilizing JKE-1674 in GPX4

research, including methods for assessing its cellular activity and inducing ferroptosis.

Mechanism of Action

JKE-1674 is the active metabolite of the GPX4 inhibitor ML210.[1][2] Within the cellular

environment, JKE-1674, which contains an α-nitroketoxime moiety, is converted into a highly

reactive nitrile oxide electrophile known as JKE-1777.[1][6] This conversion is a critical step for

its inhibitory activity. JKE-1777 then proceeds to form a covalent bond with the selenocysteine

residue in the active site of GPX4, leading to its irreversible inactivation.[6] This covalent

modification results in a characteristic mass increase of +434 Da to the GPX4 protein.[6][7] The

inhibition of GPX4's enzymatic activity disrupts the cellular defense against lipid peroxidation,

culminating in the execution of the ferroptotic cell death program. The cell-killing effects of JKE-
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1674 can be effectively reversed by co-treatment with ferroptosis inhibitors such as ferrostatin-

1, which acts as a radical-trapping antioxidant.[2][6]

Quantitative Data Summary
The following table summarizes key quantitative data related to the activity of JKE-1674.

Parameter Value Cell Line/System Reference

EC₅₀ (Cell Viability) 0.03 µM LOX-IMVI [2][3]

GPX4 Adduct Mass

Shift
+434 Da In cells [6][7]

In Vivo Administration 50 mg/kg (p.o.) Mice [1]

Signaling and Experimental Workflow Diagrams
To visually represent the molecular interactions and experimental procedures, the following

diagrams have been generated using Graphviz (DOT language).
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Caption: GPX4-mediated ferroptosis signaling pathway and points of intervention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [JKE-1674: A Potent Tool for GPX4 Research and
Ferroptosis Induction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604900#jke-1674-as-a-tool-compound-for-gpx4-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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